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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lanthanum Isopropoxide (CAS
No. 19446-52-7), a versatile organometallic compound with significant applications in catalysis,
materials science, and emerging biomedical fields. This document details its chemical and
physical properties, synthesis protocols, and key applications, with a focus on experimental
procedures relevant to research and development.

Core Properties and Specifications

Lanthanum isopropoxide is a moisture- and air-sensitive solid that is soluble in several
organic solvents.[1][2] Its utility stems from its function as a precursor for lanthanum-based
materials and as a catalyst in various organic transformations.[1][3]

Chemical and Physical Data

A summary of the key quantitative data for Lanthanum Isopropoxide is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b101173?utm_src=pdf-interest
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://biointerfaceresearch.com/wp-content/uploads/2021/08/20695837123.30663075.pdf
https://www.chemdad.com/index.php?c=article&id=3956
https://biointerfaceresearch.com/wp-content/uploads/2021/08/20695837123.30663075.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/665193
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 19446-52-7 [3]
Molecular Formula CoH21La03 [4]
Molecular Weight 316.17 g/mol [3]
Appearance White to off-white 5]
powder/crystals
Melting Point 120-128 °C [2]
Boiling Point 170 °C at 0.04 mmHg [2]

Soluble in tetrahydrofuran,
Solubility toluene, hexane, and isopropyl  [2]
alcohol.

) o Reacts rapidly with moisture,
Hydrolytic Sensitivity ) [2]
water, and protic solvents.

Safety and Handling

Lanthanum isopropoxide is classified as a flammable solid and is corrosive, causing skin and
eye irritation.[3] It is sensitive to air and moisture and should be handled under an inert
atmosphere, for instance, in a glove box or using Schlenk techniques.[3] Store in a tightly
closed container in a dry, cool, and well-ventilated place.[6]

Synthesis and Experimental Protocols

While several methods exist for the synthesis of metal alkoxides, a patented method for
preparing lanthanum isopropoxide involves the direct reaction of lanthanum metal with
isopropyl alcohol.

Synthesis of Lanthanum Isopropoxide

Experimental Protocol:

This protocol is based on the method described in US Patent 3,757,412.[6]
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o Materials:
o Lanthanum metal turnings (5 grams)
o Anhydrous isopropyl alcohol (300 ml)

o Mercuric iodide or a mixture of mercuric chloride and mercuric acetate (catalytic amount,
e.g., 5 milligrams of mercuric chloride)

e Procedure:

o To a reaction vessel equipped with a reflux condenser and under an inert atmosphere
(e.g., helium or argon), add the lanthanum metal turnings, anhydrous isopropy! alcohol,
and the mercuric salt catalyst.

o Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 24 hours.
o After the reflux period, cool the reaction mixture to room temperature.
o Filter the mixture to separate the solid product.

o Purify the crude product by recrystallization from hot isopropanol to yield lanthanum
isopropoxide.
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Figure 1: Synthesis workflow for Lanthanum Isopropoxide.

Applications in Research and Development

Lanthanum isopropoxide is a valuable tool in both materials science and organic synthesis,
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particularly in the development of biomedical polymers.

Catalyst for Ring-Opening Polymerization of Lactide
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Lanthanum isopropoxide is an effective initiator for the ring-opening polymerization (ROP) of

lactide to produce polylactic acid (PLA), a biodegradable polymer with extensive biomedical

applications.[7][8] The polymerization is controlled, and it is understood that three active

polymer chains can grow per lanthanum atom.[7]

Experimental Protocol for ROP of L-Lactide:

o Materials:

o

[e]

o

L-lactide
Lanthanum isopropoxide

Anhydrous toluene (or other suitable solvent)

e Procedure:

[e]

In a glove box, charge a dry reaction vessel with the desired amount of L-lactide and
anhydrous toluene.

In a separate vial, prepare a stock solution of lanthanum isopropoxide in anhydrous
toluene.

Add the required volume of the lanthanum isopropoxide solution to the lactide solution
to achieve the desired monomer-to-initiator ratio.

Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated
temperatures) for the specified time.

Quench the polymerization by adding an excess of a protic solvent, such as methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-
solvent (e.g., cold methanol or hexane).

Collect the polymer by filtration and dry under vacuum to a constant weight.
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Figure 2: Experimental workflow for the ROP of Lactide.

Precursor for Lanthanum Oxide Nanoparticles via Sol-
Gel Synthesis

Lanthanum isopropoxide can be used as a precursor in the sol-gel synthesis of lanthanum
oxide (Laz03) nanoparticles. These nanoparticles have applications in catalysis, ceramics, and

optics.
Experimental Protocol for La20Os Nanopatrticle Synthesis:

This protocol is a general representation of a sol-gel process.
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e Materials:
o Lanthanum isopropoxide
o Anhydrous isopropanol (as solvent)
o Acetic acid (as a chelating agent)
o Deionized water (for hydrolysis)
e Procedure:
o Dissolve lanthanum isopropoxide in anhydrous isopropanol with stirring.
o Add acetic acid as a chelating agent to control the hydrolysis and condensation rates.

o Slowly add a mixture of deionized water and isopropanol to the solution to initiate
hydrolysis, leading to the formation of a sol.

o Continue stirring to promote condensation and the formation of a gel.
o Age the gel for a specified period.
o Dry the gel to remove the solvent, resulting in a xerogel.

o Calcinate the xerogel at a high temperature (e.g., 500-800 °C) to remove organic residues
and form crystalline La20s nanoparticles.[1][9]
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Sol-Gel Synthesis of La203 Nanoparticles
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Figure 3: Logical workflow for sol-gel synthesis of La20s nanopatrticles.
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Analytical Data

Detailed analytical data such as NMR, IR, and thermal analysis spectra for lanthanum
isopropoxide are not widely available in the public domain. Researchers are advised to
perform their own analytical characterization upon synthesis or acquisition.

Note on Analytical Characterization:

 NMR Spectroscopy: Due to the quadrupolar nature of the lanthanum nucleus, NMR signals
can be broad.

¢ IR Spectroscopy: Expected to show characteristic C-H and C-O stretching and bending
vibrations of the isopropoxide ligands, as well as La-O stretching frequencies.

e Thermal Analysis (TGA/DSC): Would provide information on the thermal stability and
decomposition pathway of the compound.

Conclusion

Lanthanum isopropoxide is a valuable precursor and catalyst for researchers in materials
science and polymer chemistry. Its ability to initiate the controlled polymerization of lactides
makes it particularly relevant for the synthesis of biodegradable polymers for biomedical
applications. Proper handling under inert conditions is crucial due to its reactivity with air and
moisture. While detailed public analytical data is scarce, the synthesis and application
protocols provided in this guide offer a solid foundation for its use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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